Cas no 2228486-50-6 (3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol
• CAS No: 2228486-50-6
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5862351
• PubChem ID: 165780957
• Update Time: 2025-07-19

3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol
• 3-[(3-chloro-4-nitrophenyl)methyl]azetidin-3-ol
• 2228486-50-6
• EN300-1996535

• Inchi： 1S/C10H11ClN2O3/c11-8-3-7(1-2-9(8)13(15)16)4-10(14)5-12-6-10/h1-3,12,14H,4-6H2
• InChI Key： DHYQOLCINADXSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CNC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol

3-(3-Chloro-4-nitrophenyl)methylazetidin-3-ol (CAS No. 2228486-50-6): A Comprehensive Overview

3-(3-Chloro-4-nitrophenyl)methylazetidin-3-ol (CAS No. 2228486-50-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a detailed overview of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-(3-Chloro-4-nitrophenyl)methylazetidin-3-ol is a small molecule with the molecular formula C11H11ClN2O3. Its structure consists of an azetidine ring attached to a 3-chloro-4-nitrophenyl group via a methyl linker. The presence of the azetidine ring, which is a four-membered cyclic amine, imparts unique chemical and biological properties to the compound. The chloro and nitro substituents on the phenyl ring contribute to its reactivity and stability, making it an interesting candidate for further investigation.

The physical properties of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol include its melting point, solubility, and stability under various conditions. These properties are crucial for its handling and storage in laboratory settings. Recent studies have shown that the compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays.

Synthesis Methods

The synthesis of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol has been explored through various synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of 3-chloro-4-nitrobenzaldehyde with azetidin-3-one in the presence of a suitable catalyst. This method typically yields high purity products with good yields. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which can provide greater control over the stereochemistry of the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol. These methods aim to reduce waste generation and minimize the use of hazardous reagents, aligning with sustainable chemical practices.

Biological Activities

3-(3-Chloro-4-nitrophenyl)methylazetidin-3-ol has been studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In vitro studies have shown that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol has demonstrated significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it an attractive candidate for further development as an antimicrobial agent.

Cancer research has also focused on the potential anticancer properties of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a novel anticancer agent for further investigation.

Clinical Applications and Future Directions

The promising biological activities of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol have spurred interest in its potential clinical applications. Ongoing preclinical studies are aimed at optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects. These studies involve evaluating different formulations, dosing regimens, and delivery methods to maximize its therapeutic potential.

In parallel, efforts are being made to understand the mechanism of action of 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol. Advanced techniques such as molecular docking studies and in silico modeling are being used to identify specific protein targets that interact with the compound. This knowledge will be crucial for designing more effective derivatives with enhanced selectivity and potency.

The future directions for research on 3-(3-chloro-4-nitrophenyl)methylazetidin-3-ol include expanding its application areas beyond inflammation, infection, and cancer. Potential new areas of investigation include neurodegenerative diseases, metabolic disorders, and autoimmune conditions. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential to translate these findings into clinical practice.